![molecular formula C15H17FN4O2S B2441041 N1-(2-(dimethylamino)-2-(4-fluorophenyl)ethyl)-N2-(thiazol-2-yl)oxalamide CAS No. 941871-17-6](/img/structure/B2441041.png)
N1-(2-(dimethylamino)-2-(4-fluorophenyl)ethyl)-N2-(thiazol-2-yl)oxalamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N1-(2-(dimethylamino)-2-(4-fluorophenyl)ethyl)-N2-(thiazol-2-yl)oxalamide, also known as DDAO, is a chemical compound that has been extensively studied for its potential use in scientific research. DDAO is a fluorescent dye that is commonly used as a tracer in biological studies, particularly in imaging techniques such as fluorescence microscopy.
Scientific Research Applications
Analysis and Detection in Environmental Sciences
One study focused on the analysis and detection of herbicides and their degradates in natural water, employing methods compatible with existing techniques for analyzing a broad range of herbicides and their degradation products. This research highlights the environmental applications of chemical analysis and the importance of monitoring agricultural chemical residues in water sources (Zimmerman, Schneider, & Thurman, 2002).
Neuroscience and Behavioral Studies
Another study explored the role of orexin-1 receptor mechanisms in compulsive food consumption, offering insights into the neural systems that motivate and reinforce drug abuse and compulsive behaviors. This research has implications for understanding and treating eating disorders with a compulsive component (Piccoli et al., 2012).
Advanced Materials and Chemical Synthesis
Research into the synthesis and reactions of diethyl 4-oxo-4H-pyran-2,5-dicarboxylate demonstrates the continuous effort in developing new synthetic pathways for potentially useful compounds. These studies contribute to the field of chemical synthesis with applications ranging from material science to pharmaceutical development (Obydennov, Röschenthaler, & Sosnovskikh, 2013).
Antimicrobial Research
A study on the synthesis and evaluation of thiazolidinones as antimicrobial agents underlines the ongoing search for new antimicrobial compounds. This research is crucial in the fight against resistant microbial strains, showcasing the potential of chemical compounds in developing new therapies (Patel, Kumari, & Patel, 2012).
Fluorescence and Sensing Technologies
Innovations in fluorescent and colorimetric sensors for pH measurements were achieved through the development of novel compounds, demonstrating the application of these chemicals in creating more sensitive and specific sensors for scientific and industrial use (Liu et al., 2015).
properties
IUPAC Name |
N-[2-(dimethylamino)-2-(4-fluorophenyl)ethyl]-N'-(1,3-thiazol-2-yl)oxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H17FN4O2S/c1-20(2)12(10-3-5-11(16)6-4-10)9-18-13(21)14(22)19-15-17-7-8-23-15/h3-8,12H,9H2,1-2H3,(H,18,21)(H,17,19,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XBXYJGUZLAOLJZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C(CNC(=O)C(=O)NC1=NC=CS1)C2=CC=C(C=C2)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H17FN4O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
336.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.